(E)-2-chloro-6-styrylpyrimidine
Overview
Description
(E)-2-chloro-6-styrylpyrimidine is a chemical compound that has gained significant attention in the scientific research community due to its potential applications in various fields. It is a heterocyclic compound that contains a pyrimidine ring and a styryl group. This compound has been studied extensively for its biological activities and has shown promising results in various research studies.
Mechanism of Action
The mechanism of action of (E)-2-chloro-6-styrylpyrimidine is not fully understood. However, it has been reported to interact with various biological targets such as enzymes, receptors, and nucleic acids. It has been suggested that the compound may act as an inhibitor of certain enzymes or as an agonist/antagonist of certain receptors.
Biochemical and Physiological Effects:
Studies have shown that (E)-2-chloro-6-styrylpyrimidine exhibits significant biochemical and physiological effects. It has been reported to induce cell death in various cancer cell lines and inhibit the growth of bacteria and viruses. It has also been shown to reduce inflammation in animal models and exhibit neuroprotective effects.
Advantages and Limitations for Lab Experiments
The advantages of using (E)-2-chloro-6-styrylpyrimidine in lab experiments include its high purity, good yield, and potential for various biological applications. However, the limitations include its potential toxicity and the need for further studies to fully understand its mechanism of action and potential side effects.
Future Directions
There are several future directions for the research on (E)-2-chloro-6-styrylpyrimidine. Some of these directions include:
1. Further studies on the mechanism of action of the compound to fully understand its biological activities.
2. Development of new synthetic methods for the compound to improve its yield and purity.
3. Exploration of the compound's potential as a fluorescent probe for detecting biological molecules.
4. Investigation of the compound's potential as a therapeutic agent for various diseases.
5. Studies on the compound's potential side effects and toxicity to ensure its safety for use in various applications.
Conclusion:
In conclusion, (E)-2-chloro-6-styrylpyrimidine is a promising chemical compound that has shown significant potential for various scientific applications. Its unique chemical structure and biological activities make it an attractive candidate for further research in the fields of medicine, biology, and chemistry.
Scientific Research Applications
(E)-2-chloro-6-styrylpyrimidine has been extensively studied for its potential applications in various scientific fields. It has been reported to exhibit significant biological activities such as anti-cancer, anti-inflammatory, anti-viral, and anti-microbial properties. It has also been studied for its potential use as a fluorescent probe for detecting biological molecules such as DNA and RNA.
properties
IUPAC Name |
2-chloro-4-[(E)-2-phenylethenyl]pyrimidine |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H9ClN2/c13-12-14-9-8-11(15-12)7-6-10-4-2-1-3-5-10/h1-9H/b7-6+ |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NEKOKWFCEVJIFS-VOTSOKGWSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C=CC2=NC(=NC=C2)Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC=C(C=C1)/C=C/C2=NC(=NC=C2)Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H9ClN2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
216.66 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(E)-2-chloro-6-styrylpyrimidine | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![7-Chlorofuro[2,3-d]pyridazine](/img/structure/B3366839.png)
